Cas no 2287273-98-5 (1-(Pyridin-4-yl)cyclopropanecarboxylic acid hydrochloride)

• Product Name: 1-(Pyridin-4-yl)cyclopropanecarboxylic acid hydrochloride
• CAS No: 2287273-98-5
• MF: C₉H₁₀ClNO₂
• MW: 199.63
• CID: 5326950
• Update Time: 2025-06-15

1-(Pyridin-4-yl)cyclopropanecarboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-4-yl)cyclopropanecarboxylic acid hydrochloride

• Inchi： 1S/C9H9NO2.ClH/c11-8(12)9(3-4-9)7-1-5-10-6-2-7;/h1-2,5-6H,3-4H2,(H,11,12);1H
• InChI Key： QQZLSQMWICVRRD-UHFFFAOYSA-N
• SMILES： C(C1(C2=CC=NC=C2)CC1)(=O)O.Cl

Additional information on 1-(Pyridin-4-yl)cyclopropanecarboxylic acid hydrochloride

Introduction to 1-(Pyridin-4-yl)cyclopropanecarboxylic acid hydrochloride (CAS No: 2287273-98-5)

1-(Pyridin-4-yl)cyclopropanecarboxylic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 2287273-98-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic carboxylic acids, featuring a cyclopropane ring fused with a pyridine moiety, making it a structurally unique and pharmacologically intriguing molecule. The hydrochloride salt form enhances its solubility and stability, facilitating its application in various biochemical and pharmacological studies.

The structural motif of 1-(Pyridin-4-yl)cyclopropanecarboxylic acid hydrochloride combines the electron-deficient pyridine ring with the strained three-membered cyclopropane ring. The pyridine ring is known for its ability to interact with biological targets such as enzymes and receptors, often serving as a key pharmacophore in drug design. Meanwhile, the cyclopropane ring introduces local strain, which can modulate the electronic properties and binding affinity of the molecule. This unique combination makes it a promising candidate for developing novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing both pyridine and cyclopropane moieties. These structural features have been shown to enhance binding interactions with biological targets, leading to improved efficacy and selectivity. For instance, studies have demonstrated that pyridine-based compounds can act as inhibitors or modulators of various enzymes and receptors involved in metabolic pathways, inflammation, and cancer signaling. The incorporation of a cyclopropane ring further fine-tunes the pharmacokinetic properties of these molecules, potentially improving their bioavailability and metabolic stability.

One of the most compelling aspects of 1-(Pyridin-4-yl)cyclopropanecarboxylic acid hydrochloride is its versatility in serving as a building block for more complex drug candidates. Researchers have leveraged this compound to synthesize derivatives with enhanced pharmacological activity. For example, modifications at the cyclopropane or pyridine positions can lead to compounds with improved binding affinity or altered selectivity profiles. Such derivatives are being actively investigated for their potential in treating diseases such as cancer, neurodegenerative disorders, and infectious diseases.

The synthesis of 1-(Pyridin-4-yl)cyclopropanecarboxylic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic strategies include cyclopropanation reactions followed by functional group transformations to introduce the pyridine moiety. Advanced techniques such as transition-metal-catalyzed reactions have been employed to achieve high yields and purity. The hydrochloride salt form is typically obtained through quaternization followed by salt formation, ensuring optimal solubility for in vitro studies.

Recent research has highlighted the importance of 1-(Pyridin-4-yl)cyclopropanecarboxylic acid hydrochloride in drug discovery efforts. Studies have shown that this compound exhibits inhibitory activity against certain enzymes implicated in disease pathways. For instance, derivatives of this compound have demonstrated potential in inhibiting kinases involved in cancer progression. Additionally, its ability to interact with specific protein targets suggests applications in developing treatments for neurological disorders where protein misfolding or aberrant signaling plays a critical role.

The molecular modeling and computational studies of 1-(Pyridin-4-yl)cyclopropanecarboxylic acid hydrochloride have provided valuable insights into its binding mode with biological targets. These studies have helped researchers optimize the structure for improved potency and selectivity. By leveraging computational tools such as molecular dynamics simulations and virtual screening, scientists can predict how different derivatives of this compound will interact with biological systems. This approach accelerates the drug discovery process by identifying promising candidates for further experimental validation.

In conclusion, 1-(Pyridin-4-yl)cyclopropanecarboxylic acid hydrochloride (CAS No: 2287273-98-5) represents a structurally unique and pharmacologically promising compound with significant potential in therapeutic applications. Its combination of a pyridine ring and a cyclopropane moiety offers versatile opportunities for drug design and development. As research continues to uncover new biological targets and mechanisms, compounds like this are poised to play a crucial role in addressing unmet medical needs across various disease areas.